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For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern medicinal chemistry and materials science is continually shaped by
the emergence of novel molecular scaffolds. Among these, substituted pyridinones hold a place
of prominence due to their inherent biological activities and versatile chemical functionalities.
This guide provides an in-depth technical overview of 2-Hydroxy-5-iodonicotinic acid, a
halogenated derivative with significant potential in research and development. From its
fundamental chemical identity to detailed synthetic protocols and potential applications, this
document serves as a comprehensive resource for professionals engaged in the exploration of
new chemical entities.

Chemical Identity and Properties

2-Hydroxy-5-iodonicotinic acid, also known as 5-iodo-2-oxo-1H-pyridine-3-carboxylic acid, is
a solid, pale yellow organic compound. Its structure, incorporating a pyridinone ring, a
carboxylic acid, and an iodine atom, makes it a subject of interest for various chemical
transformations and biological evaluations.
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lentif | Physicochemical :

Property Value Source
CAS Number 390360-97-1

Molecular Formula CeH4INO3

Molecular Weight 265.01 g/mol

Melting Point 264-266 °C

Appearance Pale yellow solid

Under inert gas (nitrogen or

Storage
Argon) at 2-8 °C

Synonyms:

2-hydroxy-5-iodonicotinic acid

2-Hydroxy-5-iodopyridine-3-carboxylic acid

3-Pyridinecarboxylic acid, 1,2-dihydro-5-iodo-2-oxo-

5-iodo-2-ox0-1H-pyridine-3-carboxylic acid

Synthesis Protocol

The synthesis of 2-Hydroxy-5-iodonicotinic acid can be achieved through the direct
iodination of 2-hydroxynicotinic acid. The following protocol is based on established
methodologies and provides a reliable route to the target compound.

Reaction Scheme
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Caption: Synthesis of 2-Hydroxy-5-iodonicotinic Acid.

Step-by-Step Methodology

Materials:
¢ 2-Hydroxynicotinic acid (1 equivalent)

e N-lodosuccinimide (NIS) (1.3 equivalents)
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e N,N-Dimethylformamide (DMF)
o Water

o Methanol (MeOH)

Procedure:

In a round-bottom flask, combine 2-hydroxynicotinic acid (24 g, 173 mmol) and N-
iodosuccinimide (50.5 g, 224 mmol) in N,N-dimethylformamide (300 mL).

Protect the reaction mixture from light and stir at room temperature for 1 hour.
Increase the temperature to 50°C and continue stirring for 20 hours.
After the reaction is complete, remove approximately 250 mL of DMF via vacuum distillation.

To the remaining residue, add water (400 mL) and stir the mixture at room temperature for 1
hour.

Cool the mixture to 0°C and stir for an additional hour.
Collect the precipitated solid by filtration.
Suspend the obtained solid in methanol (200 mL) and stir at room temperature for 2 hours.

Filter the solid, wash with methanol (40 mL), and dry under vacuum to yield 2-hydroxy-5-
iodopyridine-3-carboxylic acid as a pale yellow solid (38.4 g, 76% vyield).

Analytical Characterization

Comprehensive characterization is crucial for confirming the identity and purity of the
synthesized compound. The following are key analytical techniques and expected results for 2-
Hydroxy-5-iodonicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (400 MHz, CDCIs): The proton NMR spectrum is expected to show two doublets in
the aromatic region. The reported chemical shifts are 6 = 8.41 (d, J = 2.4 Hz, 1H) and 8.23
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(d, J = 2.4 Hz, 1H). The splitting pattern is indicative of coupling between the two protons on
the pyridine ring.

e 13C NMR: While specific experimental data for 2-Hydroxy-5-iodonicotinic acid is not readily
available, predictions based on structurally similar compounds can be made. The carbon
attached to the iodine would show a characteristic upfield shift compared to its non-iodinated
counterpart. The carbonyl carbons of the pyridinone and carboxylic acid would appear at the
downfield end of the spectrum.

Mass Spectrometry (MS)

o Electrospray lonization (ESI+): The mass spectrum is expected to show a peak for the
protonated molecule ([M+H]*) at m/z 265.9. This confirms the molecular weight of the
compound.

Infrared (IR) Spectroscopy

An experimental FTIR spectrum for the target compound is not widely available. However,
based on its functional groups, the following characteristic absorption bands can be
anticipated:

o O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm~1.

e C=0 stretch (carboxylic acid and pyridinone): Strong absorptions in the range of 1750-1650
cm~L,

e C=C and C=N stretches (aromatic ring): Multiple bands in the 1600-1450 cm~* region.

Applications in Research and Drug Development

While specific biological activity data for 2-Hydroxy-5-iodonicotinic acid is limited, the
structural motifs present in the molecule suggest several promising avenues for research and
development.

Medicinal Chemistry

The parent compound, nicotinic acid (Vitamin B3), and its derivatives are known to have a wide
range of biological activities and are used in the treatment of various diseases. The introduction
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of a hydroxyl group and an iodine atom can significantly modulate the pharmacokinetic and
pharmacodynamic properties of the molecule.

o Enzyme Inhibition: The carboxylic acid moiety can act as a key binding group for
metalloenzymes.

o Scaffold for Drug Discovery: The 2-hydroxy-5-iodopyridine core can serve as a versatile
building block for the synthesis of more complex molecules with potential therapeutic
applications, including anti-inflammatory and anti-cancer properties. The iodine atom
provides a site for further functionalization through cross-coupling reactions.

» Antimicrobial and Antiviral Agents: Halogenated heterocyclic compounds are known to
exhibit antimicrobial and antiviral activities. The presence of iodine in the structure of 2-
Hydroxy-5-iodonicotinic acid makes it a candidate for evaluation against various
pathogens.

Workflow for Exploring Biological Activity
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Caption: A typical workflow for evaluating the biological potential of a new chemical entity.

Safety and Handling

Specific safety data for 2-Hydroxy-5-iodonicotinic acid (CAS 390360-97-1) is not extensively

documented. However, based on the safety information for structurally related compounds

such as 2-hydroxynicotinic acid and other halogenated pyridines, the following precautions are

recommended.
Hazard Statements (Inferred):

e Causes skin irritation.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1278611/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-2-hydroxy-5-iodonicotinic-acid
https://www.benchchem.com/product/b1278611/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-hydroxy-5-iodonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Causes serious eye irritation.
e May cause respiratory irritation.
Precautionary Measures:

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents. For long-term storage, refrigeration (2-8 °C) under
an inert atmosphere is recommended.

o First Aid:

[¢]

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.

[¢]

Skin: Wash off with soap and plenty of water. Remove contaminated clothing.

[e]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

(¢]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.

Conclusion

2-Hydroxy-5-iodonicotinic acid is a valuable building block for chemical synthesis and drug
discovery. Its straightforward synthesis and the presence of multiple functional groups offer a
wide range of possibilities for derivatization and biological evaluation. While further research is
needed to fully elucidate its specific applications and biological activity, this technical guide
provides a solid foundation for researchers and scientists to begin exploring the potential of this
intriguing molecule.
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iodonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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